Cas no 1805547-71-0 (3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde
• CAS No: 1805547-71-0
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4804962
• Update Time: 2025-05-20

3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H6ClF2NO2/c9-1-4-6(3-13)12-2-5(7(4)14)8(10)11/h2-3,8H,1H2,(H,12,14)
• InChI Key： VKVPLPOLDNIOGN-UHFFFAOYSA-N
• SMILES： ClCC1C(C(C(F)F)=CNC=1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde

Comprehensive Overview of 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde (CAS No. 1805547-71-0)

3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde (CAS No. 1805547-71-0) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a difluoromethyl moiety, and a hydroxypyridine core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its aldehyde functionality enables further derivatization.

The compound's CAS No. 1805547-71-0 is frequently searched in scientific databases, reflecting its growing relevance in modern chemistry. With the rise of AI-driven drug design and green chemistry, this compound aligns with trends emphasizing sustainable synthesis and computational molecular modeling. Its difluoromethyl group, for instance, is a hotspot in medicinal chemistry due to its ability to modulate pharmacokinetic properties, a topic often explored in PubMed and SciFinder queries.

In agrochemical applications, 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde serves as a precursor for developing novel crop protection agents. The hydroxypyridine scaffold is known for its herbicidal and fungicidal activities, addressing global demands for sustainable agriculture. This aligns with frequent searches for "pyridine derivatives in agrochemistry" and "fluorine in pesticide development", highlighting its interdisciplinary importance.

From a synthetic perspective, the compound's chloromethyl and aldehyde groups offer robust reactivity for cross-coupling reactions, a subject of interest in organic synthesis forums. Its stability under various conditions also makes it suitable for high-throughput screening, a technique widely adopted in pharmaceutical R&D. These attributes contribute to its prominence in patents and peer-reviewed journals, further driving its online search visibility.

Environmental and safety profiles of CAS No. 1805547-71-0 are also critical discussion points. While not classified as hazardous, its handling requires standard laboratory precautions, a topic often queried alongside "chemical safety data sheets". The compound's biodegradability and eco-toxicity are under study, resonating with the green chemistry movement and regulatory compliance searches.

In summary, 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde exemplifies innovation at the intersection of medicinal chemistry, agrochemical science, and sustainable synthesis. Its multifaceted applications and alignment with trending research themes ensure its continued relevance in both academic and industrial settings.